2-[(4-methyl-2-pyrimidinyl)oxy]-N-(4-{[2-methyl-6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}phenyl)acetamide

• IUPAC Name: 2-(4-methylpyrimidin-2-yl)oxy-N-[4-[(2-methyl-6-pyrrolidin-1-ylpyrimidin-4-yl)amino]phenyl]acetamide
• InChI: InChI=1S/C22H25N7O2/c1-15-9-10-23-22(24-15)31-14-21(30)28-18-7-5-17(6-8-18)27-19-13-20(26-16(2)25-19)29-11-3-4-12-29/h5-10,13H,3-4,11-12,14H2,1-2H3,(H,28,30)(H,25,26,27)
• InChI Key: FLEHXBSXTRXNTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)OCC(=O)NC2=CC=C(C=C2)NC3=CC(=NC(=N3)C)N4CCCC4
• Molecular Formula: C22H25N7O2
• Molecular Weight: 419.5 g/mol

Description

2-[(4-methyl-2-pyrimidinyl)oxy]-N-(4-{[2-methyl-6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}phenyl)acetamide is a useful research compound. Its molecular formula is C22H25N7O2 and its molecular weight is 419.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 419.20697307 g/mol and the complexity rating of the compound is 566. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Research has shown that derivatives of pyrimidinone and oxazinone, compounds structurally related to the mentioned chemical, exhibit significant antimicrobial activities. These compounds have been synthesized and tested against various bacterial and fungal strains, showing good antibacterial and antifungal activities comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012). Similarly, a study on novel heterocyclic compounds incorporating antipyrine moiety demonstrated their antimicrobial potential, highlighting the versatility of these chemical frameworks in developing new antimicrobial agents (Bondock et al., 2008).

Anti-inflammatory Applications

Compounds derived from citrazinic acid, serving as anti-inflammatory agents, were synthesized to explore their potential in treating inflammation. These compounds, through pharmacological screening, showed good anti-inflammatory activity, comparable to Prednisolone®, a reference drug (Amr et al., 2007). This indicates the potential of pyrimidinyl compounds in the development of new anti-inflammatory drugs.

Anticancer Applications

Research into the synthesis and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives has unveiled compounds with appreciable cancer cell growth inhibition. These compounds were tested against 60 cancer cell lines, with one compound showing significant inhibition against eight cancer cell lines, underscoring the anticancer potential of this chemical class (Al-Sanea et al., 2020).